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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Storage, and Disposal of the Potent DNMT1 Inhibitor, GSK3735967.

This document provides crucial safety and logistical information for the handling of
GSK3735967, a potent and selective non-nucleoside inhibitor of DNA methyltransferase 1
(DNMT1). Adherence to these guidelines is essential to ensure personnel safety and maintain
experimental integrity.

Immediate Safety and Handling

GSK3735967 is a potent bioactive compound. While a specific Safety Data Sheet (SDS) is not
publicly available, based on its intended biological activity and data for similar research
compounds, it should be handled with care, assuming it may be harmful if swallowed, cause
skin irritation, and cause serious eye irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,
or skin contact.
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PPE Category Item Specification

Must be worn at all times.
Eye Protection Safety Goggles Should provide a complete

seal around the eyes.

Double-gloving is
Hand Protection Nitrile Gloves recommended. Change gloves

immediately if contaminated.

Fully buttoned. Consider a

disposable gown for

Body Protection Laboratory Coat ) o
procedures with a high risk of
splashing.

All handling of solid
GSK3735967 and preparation
Respiratory Protection Fume Hood of solutions must be performed

in a certified chemical fume
hood.

Engineering Controls and Hygiene

» Ventilation: Always handle GSK3735967 in a well-ventilated area, preferably a chemical
fume hood, to minimize inhalation risk.

o Eye Wash and Safety Shower: An accessible and tested eye wash station and safety shower
are critical when handling this compound.

o Hand Washing: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory.

Storage and Disposal Plan

Proper storage and disposal are critical for safety and environmental protection.

Storage Protocols
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Parameter Guideline

Solid Form Store at -20°C for long-term stability.

Aliguot and store at -80°C. Avoid repeated
In Solvent (e.g., DMSO) freeze-thaw cycles

Container Use tightly sealed, clearly labeled containers.

Disposal Plan

All waste containing GSK3735967 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Collect in a designated, sealed container
] labeled "Hazardous Chemical Waste." This
Solid Waste _ _ _ _
includes contaminated consumables like pipette

tips, tubes, and gloves.

Collect in a sealed, compatible, and clearly
Liquid Waste labeled waste container. Do not dispose of down

the drain.

Triple rinse with a suitable solvent (e.g., ethanol
or acetone). The rinsate must be collected as

Empty Containers hazardous liquid waste. The rinsed container
can then be disposed of according to

institutional guidelines.

Experimental Protocols
DNMT1 Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of GSK3735967 on
DNMT1, a common experiment for this type of compound.

1. Reagent Preparation:
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o Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Tris-HCI, pH 7.5, 1 mM DTT, 5%
glycerol).

e« DNMT1 Enzyme: Dilute recombinant human DNMT1 to the desired concentration in assay
buffer.

e DNA Substrate: Use a hemimethylated DNA substrate.

e S-adenosyl methionine (SAM): Prepare a stock solution of this methyl donor.

o GSK3735967: Prepare a serial dilution of GSK3735967 in DMSO.

2. Assay Procedure:

e Add assay buffer to all wells of a 96-well plate.

e Add the DNA substrate to all wells.

e Add the serially diluted GSK3735967 or DMSO (vehicle control) to the appropriate wells.

e Add the diluted DNMT1 enzyme to all wells except the negative control.

« Initiate the reaction by adding SAM to all wells.

 Incubate the plate at 37°C for the desired reaction time (e.g., 1 hour).

o Stop the reaction.

e Quantify the extent of DNA methylation using a suitable method, such as an ELISA-based
assay that detects 5-methylcytosine.

3. Data Analysis:

o Calculate the percentage of inhibition for each concentration of GSK3735967.
» Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
o Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations
DNMT1 Signaling Pathway and Inhibition

The following diagram illustrates the central role of DNMT1 in maintaining DNA methylation
patterns and how inhibitors like GSK3735967 can block this process.
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DNMT1-Mediated DNA Methylation and Inhibition
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Caption: DNMT1 maintains methylation, leading to gene silencing. GSK3735967 inhibits this
process.

Experimental Workflow for DNMT1 Inhibition Assay

This workflow provides a visual representation of the key steps in determining the inhibitory
potential of GSK3735967.
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Workflow for DNMT1 Inhibition Assay
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Caption: A stepwise workflow for conducting a DNMT1 inhibition assay.

« To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
GSK3735967]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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